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Introduction to Cotapp for Longitudinal Research

Cotapp is a digital cognitive assessment tool designed to measure key aspects of attention,
information processing, and executive functions in children aged 6 to 12 years old.[1][2][3] Its
computerized and gamified format, brief administration time (approximately 30-40 minutes),
and automated data export make it a valuable instrument for longitudinal studies tracking
cognitive development over time.[1][2] The self-paced nature of the tasks ensures that the
assessment is suitable for children with varying processing speeds, including those with above
or below-average intelligence.[2]

The tool is based on the Cattell-Horn-Carroll (CHC) model of cognitive abilities and provides a
detailed profile of a child's cognitive strengths and weaknesses.[1][2] Cotapp's robust
psychometric properties, including a large normative sample of 1,032 Dutch children and
moderate to strong test-retest reliability, support its use in repeated measures designs.[4][5]
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Key Cognitive Domains Assessed by Cotapp

Cotapp evaluates a range of cognitive functions that are critical to child development and are
often studied in longitudinal research. These domains include:

e Processing Speed: The speed at which a child can perceive and react to simple information.
 Attention: The ability to sustain focus and selectively attend to relevant stimuli.

» Executive Control: Higher-order cognitive processes including inhibition, cognitive flexibility,
and working memory.

» Working Memory: The capacity to hold and manipulate information over a short period.

e Learning Speed: The rate at which a child acquires new information.

Data Presentation: Quantitative Data from Cotapp
Validation

While specific longitudinal data from published studies using Cotapp is not yet widely available,
the test-retest reliability data from the validation studies provide a strong indication of the
stability of the measures over time, which is a crucial prerequisite for longitudinal assessment.
The following tables summarize the key parameters generated by Cotapp and the reported
reliability.

Table 1: Core Cotapp Output Parameters

Number of Basic Number of Specialized
Parameter Category

Parameters Parameters
Cognitive Functioning 22 46

Source: Cotapp validation studies.[4][5]

Table 2: Reported Test-Retest Reliability of Cotapp Basic Parameters
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Reliability Level Description

Correlations for most basic parameters indicate
Moderate to Strong . ]
good stability over time.

Source: Based on a study with 127 children.[4][5]

Experimental Protocols for Longitudinal
Assessment with Cotapp

This section outlines a standardized protocol for employing Cotapp in a longitudinal child
development study. This protocol is designed to ensure consistency and data quality across
multiple assessment waves.

Participant Recruitment and Baseline Assessment

« Inclusion Criteria: Define the target population based on age (typically 6-12 years),
developmental status, and other study-specific criteria.

» Informed Consent: Obtain written informed consent from parents or legal guardians and
assent from the child participants.

e Environment: Conduct the assessment in a quiet, comfortable, and distraction-free room.[1]

[2]

e Equipment: Use a laptop or desktop computer with a stable internet connection and a
standard mouse or trackpad.

e Test Administration:
o Atrained researcher or clinician should supervise the session.

o Provide standardized instructions to the child, as prompted by the Cotapp interface. The
cartoon character "Cotapp" guides the child through the tasks.[4]

o Each of the seven test blocks is preceded by a short practice session.[1][2]
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o The child completes the tasks independently at their own pace.[2]

o The administrator should observe the child's behavior and note any unusual
circumstances using the Cotapp observation form.[1]

Data Collection: At the conclusion of the session, the raw data is automatically saved and
can be exported for analysis.[2]

Follow-up Assessments

Intervals: Determine the frequency of follow-up assessments based on the research
questions (e.g., annually, biennially).

Consistency: To the extent possible, maintain the same testing environment and
administrator for each participant across all time points to minimize variability.

Re-engagement: Implement strategies to maintain participant engagement and minimize
attrition over the course of the study.

Data Management: Establish a robust data management plan to organize and link
longitudinal data for each participant.

Data Analysis in Longitudinal Studies Using Cotapp

The rich dataset generated by Cotapp at each time point allows for sophisticated longitudinal

analysis.

Descriptive Analysis: At each wave, calculate descriptive statistics for the 22 basic and 46
specialized parameters to characterize the sample's cognitive profile.

Growth Curve Modeling: Use latent growth curve modeling or mixed-effects models to
analyze the trajectory of cognitive development over time for the different Cotapp domains.
This can help identify individual differences in developmental pathways.

Predictive Analysis: Investigate how baseline cognitive performance, as measured by
Cotapp, predicts later developmental outcomes (e.g., academic achievement, clinical
diagnoses).
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» Relationship with Other Variables: Examine how changes in Cotapp scores relate to
changes in other variables of interest (e.g., environmental factors, interventions).

Visualizations: Workflows and Logical Relationships
Experimental Workflow for Longitudinal Cotapp
Assessment
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» To cite this document: BenchChem. [Application of Cotapp in Longitudinal Child
Development Studies: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1219975/docs#application-of-cotapp-in-
longitudinal-child-development-studies-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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